![molecular formula C7H4BrClN2 B1292651 3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine CAS No. 1000340-39-5](/img/structure/B1292651.png)
3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
Overview
Description
“3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the molecular formula C7H4BrClN2 . It is part of the 1H-Pyrrolo[2,3-b]pyridine family, which has been found to be an important target for the development of novel and selective inhibitors for the treatment of inflammatory diseases, especially pulmonary pathologies .
Synthesis Analysis
The synthesis of 1H-Pyrrolo[2,3-b]pyridine derivatives has been reported in several studies. For instance, a study reported the synthesis and biological evaluation of a new series of HNE inhibitors with a pyrrolo pyridine scaffold . Another study reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .
Molecular Structure Analysis
The molecular structure of “3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine” can be represented by the SMILES string Clc1ccnc2[nH]cc(Br)c12 . Docking experiments have shown that the orientation of the active pyrrolo pyridines in the HNE catalytic triad Ser195-His57-Asp102 correlated with the effectiveness of the inhibitor interaction with the enzyme .
Scientific Research Applications
Chemical Research
“3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine” is a unique chemical compound with the empirical formula C7H4BrClN2 and a molecular weight of 231.48 . It’s used as a biochemical reagent in various chemical research .
Synthesis of Pyrazolo[3,4-b]pyridines
This compound is closely related to the family of pyrazolopyridines, which includes pyrazolo[3,4-b]pyridines . These compounds are of interest due to their close similarity with the purine bases adenine and guanine .
Biomedical Applications
Pyrazolo[3,4-b]pyridines, including “3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine”, have been studied for their potential biomedical applications . The diversity of substituents present at positions N1, C3, C4, C5, and C6, and the synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine, have been explored .
Diabetes and Related Disorders
Compounds similar to “3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine” have shown efficacy in reducing blood glucose levels . Therefore, they may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia, type 1 diabetes, diabetes as a consequence of obesity, diabetic dyslipidemia, hypertriglyceridemia, insulin resistance, impaired glucose tolerance, hyperlipidemia, cardiovascular diseases, and hypertension .
Charge Density Distribution Studies
Compounds similar to “3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine” have been used in studies of charge density distribution using high-resolution X-ray diffraction data .
Future Directions
The future directions for research on “3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine” and related compounds could involve further exploration of their synthesis, properties, and potential applications. Given their potential as inhibitors, these compounds could be further investigated for their potential in the treatment of various diseases .
Mechanism of Action
Target of Action
This compound is a unique chemical provided for early discovery researchers
Result of Action
Some studies suggest that similar compounds may have significant effects on cell migration and invasion . More research is needed to confirm these effects and to explore other potential impacts of this compound.
properties
IUPAC Name |
3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClN2/c8-4-3-11-7-6(4)5(9)1-2-10-7/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLGXTRWCWHBPDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1Cl)C(=CN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80646889 |
Source
|
| Record name | 3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80646889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine | |
CAS RN |
1000340-39-5 |
Source
|
| Record name | 3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1000340-39-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80646889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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